Cas no 2408973-00-0 (tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate)

• Product Name: tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate
• CAS No: 2408973-00-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6466990
• PubChem ID: 165700701
• Update Time: 2025-05-19

tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2408973-00-0
• EN300-7548128
• tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(16)15-7-6-14(17)9-10-4-5-11(14)8-10/h10-11,17H,4-9H2,1-3H3,(H,15,16)
• InChI Key： FNEQWUHNMIKVLS-UHFFFAOYSA-N
• SMILES： OC1(CCNC(=O)OC(C)(C)C)CC2CCC1C2

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate

Comprehensive Guide to tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate (CAS No. 2408973-00-0)

tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate (CAS No. 2408973-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This bicyclic carbamate derivative combines a norbornane skeleton with a tert-butyl carbamate group, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its stereochemical properties and hydrogen bonding capabilities, which contribute to its versatility in synthetic chemistry.

The compound's hydroxybicyclo[2.2.1]heptane moiety provides rigid three-dimensional geometry, a feature highly sought after in the design of bioactive molecules. This structural characteristic is particularly relevant in current medicinal chemistry trends where researchers are focusing on conformationally constrained scaffolds to improve drug-target interactions. The tert-butyloxycarbonyl (Boc) protecting group adds another layer of utility, as it's widely used in peptide synthesis and amine protection strategies.

In the context of green chemistry initiatives, tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate presents interesting possibilities. Its bicyclic structure could potentially reduce the number of synthetic steps required to achieve complex molecular architectures, aligning with the pharmaceutical industry's push toward atom economy and sustainable synthesis. Recent publications have highlighted similar compounds as promising candidates for biodegradable materials and eco-friendly catalysts.

The compound's solubility profile and stability under various conditions make it suitable for diverse applications. Analytical chemists have developed HPLC methods and mass spectrometry techniques specifically for characterizing this class of compounds, reflecting the growing importance of quality control in specialty chemicals. These analytical methods are crucial for researchers investigating the compound's potential in asymmetric synthesis and chiral resolution processes.

From a market perspective, the demand for high-purity bicyclic intermediates like tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate has been steadily increasing. Pharmaceutical companies are particularly interested in such structurally complex building blocks for developing next-generation therapeutics. The compound's CAS number 2408973-00-0 serves as a unique identifier in global chemical databases, facilitating intellectual property management and regulatory compliance.

Recent advances in computational chemistry have enabled better prediction of this compound's physicochemical properties and reactivity patterns. Molecular modeling studies suggest potential applications in enzyme inhibition and receptor modulation, areas of intense research in drug discovery pipelines. The hydroxyl group present in the structure offers opportunities for further derivatization, making it a versatile starting material for combinatorial chemistry approaches.

In the field of material science, researchers are exploring the use of tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate in developing advanced polymers with unique thermal and mechanical properties. The compound's rigid backbone could contribute to the creation of high-performance materials for specialized applications. This aligns with current industry trends toward functional materials for electronics and coatings.

The synthesis and application of tert-butyl N-(2-{2-hydroxybicyclo[2.2.1]heptan-2-yl}ethyl)carbamate represent an exciting area of research at the intersection of organic chemistry and pharmaceutical development. As analytical techniques continue to advance and synthetic methodologies become more sophisticated, this compound is likely to find even broader utility in both academic and industrial settings. Its unique combination of structural features and chemical reactivity ensures its continued relevance in cutting-edge chemical research.